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Compound of Interest

Compound Name: DBCO-PEG5-NHS ester

Cat. No.: B606970

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
specifications, and applications of DBCO-PEG5-NHS ester, a key reagent in bioconjugation
and drug development. This document details experimental protocols and presents quantitative
data in a clear, accessible format to support your research and development endeavors.

Core Chemical Properties and Specifications

DBCO-PEG5-NHS ester is a heterobifunctional linker that contains a dibenzocyclooctyne
(DBCO) group and an N-hydroxysuccinimide (NHS) ester. The DBCO group facilitates copper-
free click chemistry, a bioorthogonal reaction, by reacting with azide-functionalized molecules.
[1][2] The NHS ester enables covalent bond formation with primary amines, such as those
found on the side chains of lysine residues in proteins.[3][4]

The molecule incorporates a polyethylene glycol (PEG) spacer (PEG5), which enhances its
hydrophilicity and water solubility.[1] This PEG linker also provides a flexible connection,
minimizing steric hindrance during conjugation.

Quantitative Data Summary
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Property Specification

Molecular Weight 693.74 g/mol

Chemical Formula C36H43N3011

Purity >95% (typically analyzed by HPLC)
Appearance Viscous oil or amorphous solid

Soluble in organic solvents such as DMSO,

Solubility
DMF, DCM, THF, and Chloroform.
Store at -20°C, desiccated, and protected from
Storage Conditions light. Use anhydrous solvents and avoid
moisture.
DBCO group: Reacts with azides via strain-
o promoted alkyne-azide cycloaddition (SPAAC).
Reactivity

NHS ester: Reacts with primary amines at pH 7-

9 to form a stable amide bond.

Bioconjugation Workflow

The primary application of DBCO-PEG5-NHS ester is in the two-step bioconjugation of
molecules. This process first involves the labeling of a biomolecule containing primary amines
with the DBCO moiety, followed by a copper-free click chemistry reaction with an azide-
functionalized molecule of interest.
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Step 1: Amine Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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